Cas no 2060030-49-9 (1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid)

1-Cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid is a substituted indole derivative with a cyclopropyl group at the N1 position, a hydroxyl group at C5, and a carboxylic acid functionality at C3. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both hydroxyl and carboxylic acid groups enhances its reactivity, facilitating further derivatization. The cyclopropyl moiety contributes to steric and electronic effects, potentially improving metabolic stability in drug development. Its well-defined heterocyclic framework is advantageous for applications in medicinal chemistry, particularly in designing enzyme inhibitors or receptor modulators. The compound's purity and structural specificity ensure reproducibility in research and industrial processes.
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid structure
2060030-49-9 structure
Product Name:1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
CAS No:2060030-49-9
MF:C13H13NO3
MW:231.247223615646
CID:5212452
PubChem ID:125424283
Update Time:2025-06-25

1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylic acid, 1-cyclopropyl-5-hydroxy-2-methyl-
    • 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
    • Inchi: 1S/C13H13NO3/c1-7-12(13(16)17)10-6-9(15)4-5-11(10)14(7)8-2-3-8/h4-6,8,15H,2-3H2,1H3,(H,16,17)
    • InChI Key: OUFZLJMLNSSCNW-UHFFFAOYSA-N
    • SMILES: N1(C2CC2)C2=C(C=C(O)C=C2)C(C(O)=O)=C1C

1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-144313-0.05g
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
2060030-49-9
0.05g
$612.0 2023-02-15
Enamine
EN300-144313-0.1g
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
2060030-49-9
0.1g
$640.0 2023-02-15
Enamine
EN300-144313-0.25g
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
2060030-49-9
0.25g
$670.0 2023-02-15
Enamine
EN300-144313-0.5g
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
2060030-49-9
0.5g
$699.0 2023-02-15
Enamine
EN300-144313-1.0g
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
2060030-49-9
1g
$0.0 2023-06-06
Enamine
EN300-144313-2.5g
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
2060030-49-9
2.5g
$1428.0 2023-02-15
Enamine
EN300-144313-5.0g
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
2060030-49-9
5.0g
$2110.0 2023-02-15
Enamine
EN300-144313-10.0g
1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
2060030-49-9
10.0g
$3130.0 2023-02-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00977725-1g
1-Cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
2060030-49-9 95%
1g
¥3031.0 2023-03-11
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00977725-5g
1-Cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid
2060030-49-9 95%
5g
¥8785.0 2023-03-11

Additional information on 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid

Introduction to 1-Cyclopropyl-5-Hydroxy-2-Methyl-1H-Indole-3-Carboxylic Acid (CAS No. 2060030-49-9)

1-Cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid (CAS No. 2060030-49-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the indole family, a class of heterocyclic organic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the cyclopropyl, hydroxy, and methyl groups, contribute to its distinct chemical and biological properties.

The indole scaffold is a fundamental building block in many natural products and synthetic drugs, making it a focal point for researchers aiming to develop new therapeutic agents. The presence of the cyclopropyl group in 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid adds a level of structural complexity that can influence its pharmacokinetic and pharmacodynamic profiles. This group is known to enhance the lipophilicity of the molecule, potentially improving its ability to cross biological membranes and reach target sites within the body.

The hydroxy group at the 5-position of the indole ring is another key feature of this compound. Hydroxyl groups are often involved in hydrogen bonding interactions, which can play a crucial role in the binding affinity and selectivity of the molecule for its target proteins. Additionally, the hydroxyl group can serve as a site for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific therapeutic applications.

The methyl group at the 2-position of the indole ring adds steric bulk to the molecule, which can affect its conformational flexibility and interactions with biological targets. Methyl groups are also known to influence the electronic properties of molecules, potentially modulating their reactivity and stability.

Recent studies have explored the potential therapeutic applications of 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid. One area of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application is in cancer therapy. Research has demonstrated that 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which this compound exerts its anti-cancer effects is not yet fully understood, but it is believed to involve multiple pathways such as apoptosis induction and cell cycle arrest.

In addition to its direct biological activities, 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid has also been investigated as a lead compound for drug discovery. Its unique structural features make it an attractive starting point for structure-based drug design, where researchers can use computational methods to identify and optimize derivatives with enhanced potency and selectivity.

The synthesis of 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid has been reported using various methodologies. One common approach involves the condensation of an appropriate indole derivative with a cyclopropyl-containing reagent followed by functional group modifications to introduce the hydroxy and methyl groups. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical considerations for large-scale production.

In conclusion, 1-cyclopropyl-5-hydroxy-2-methyl-1H-indole-3-carboxylic acid (CAS No. 2060030-49-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.